{[(4-methylphenyl)methyl]carbamoyl}methyl 2-(4-methylphenyl)acetate

• IUPAC Name: [2-[(4-methylphenyl)methylamino]-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C19H21NO3/c1-14-3-7-16(8-4-14)11-19(22)23-13-18(21)20-12-17-9-5-15(2)6-10-17/h3-10H,11-13H2,1-2H3,(H,20,21)
• InChI Key: QVMMLCYMFOHCLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

The compound “{[(4-methylphenyl)methyl]carbamoyl}methyl 2-(4-methylphenyl)acetate” is a complex organic molecule. It contains a carbamate group (NHCOO), which is a functional group derived from carbamic acid (NH2COOH). The molecule also contains a methyl ester group (COOCH3), which is derived from a carboxylic acid by replacement of the hydroxyl group with a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and aromatic rings. The presence of these groups would likely result in a highly conjugated system, which could have interesting chemical properties.

Chemical Reactions Analysis

Carbamates and esters are known to undergo a variety of chemical reactions. Carbamates can react with amines to form ureas, and they can also undergo hydrolysis to form amines and carbon dioxide. Esters can undergo reactions such as hydrolysis, reduction, and transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of polar functional groups, the degree of conjugation, and the overall size and shape of the molecule would all influence properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some carbamates are used as pesticides and work by inhibiting acetylcholinesterase, an enzyme important for nerve function in insects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. In general, carbamates and esters can be irritants and may be harmful if ingested or inhaled. Proper safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or environmental science. Further studies could explore its synthesis, properties, and potential uses.